Cas no 868983-21-5 (N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide)

• Product Name: N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide
• CAS No: 868983-21-5
• MF: C₂₀H₂₄N₄O₇S
• MW: 464.492163658142
• CID: 6044704
• PubChem ID: 16195016
• Update Time: 2025-07-15

N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide
• Ethanediamide, N1-[[3-[(3,4-dimethoxyphenyl)sulfonyl]-2-oxazolidinyl]methyl]-N2-(3-pyridinylmethyl)-
• CHEMBL1439326
• AKOS024614073
• N-{[3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(pyridin-3-yl)methyl]ethanediamide
• HMS2764E14
• 868983-21-5
• F1843-0221
• N-[[3-(3,4-dimethoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-(pyridin-3-ylmethyl)oxamide
• MLS000419694
• SMR000320487
• N1-((3-((3,4-dimethoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(pyridin-3-ylmethyl)oxalamide

• Inchi： 1S/C20H24N4O7S/c1-29-16-6-5-15(10-17(16)30-2)32(27,28)24-8-9-31-18(24)13-23-20(26)19(25)22-12-14-4-3-7-21-11-14/h3-7,10-11,18H,8-9,12-13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： NEIFDWQDXOLTIG-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(OC)C(OC)=C2)(=O)=O)CCO1)(=O)C(NCC1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 464.13657029g/mol
• Monoisotopic Mass: 464.13657029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• pka: 11?+-.0.46(Predicted)

Additional information on N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide

Comprehensive Overview of N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide (CAS No. 868983-21-5)

The compound N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide (CAS No. 868983-21-5) is a sophisticated organic molecule with a unique structural framework. Its chemical name highlights the presence of key functional groups, including a 3,4-dimethoxybenzenesulfonyl moiety, an oxazolidine ring, and a pyridine derivative. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for versatile modifications to enhance its properties.

In recent years, the demand for sulfonamide-based compounds like N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide has surged, particularly in the context of drug discovery. The 3,4-dimethoxy substitution on the benzene ring is known to influence bioavailability and metabolic stability, making it a hotspot for medicinal chemistry studies. Additionally, the incorporation of a pyridin-3-yl group introduces nitrogen-rich heterocyclic properties, which are often associated with improved binding affinity in biological targets.

From a synthetic perspective, the oxazolidin-2-ylmethyl segment in CAS No. 868983-21-5 offers a rigid scaffold that can stabilize conformational arrangements. This is particularly valuable in the design of enzyme inhibitors or receptor modulators. The compound’s ethanediamide linker further enhances its potential as a bifunctional agent, enabling interactions with multiple biological sites simultaneously. Such characteristics align with current trends in multi-target drug development, a field gaining traction due to its promise in addressing complex diseases.

The physicochemical properties of N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide are also noteworthy. Its molecular weight and logP value suggest moderate solubility, which can be optimized for specific formulations. Researchers often explore derivatives of this compound to fine-tune parameters like permeability and plasma protein binding, addressing common challenges in pharmacokinetics. These efforts are frequently discussed in forums focusing on ADME optimization (Absorption, Distribution, Metabolism, and Excretion).

Beyond pharmaceuticals, CAS No. 868983-21-5 has attracted attention in materials science. The benzenesulfonyl group, combined with the oxazolidine core, can serve as a building block for polymers or coatings with tailored thermal and mechanical properties. This versatility resonates with the growing interest in smart materials and sustainable chemistry, where researchers seek eco-friendly alternatives without compromising performance.

In summary, N-{3-(3,4-dimethoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity make it a valuable candidate for both therapeutic and material applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and next-generation materials.